Balanced NMDAR/SERT Dual Inhibition vs. Dextromethorphan's Skewed Target Profile
Antidepressant agent 9 (Compound 24) achieves a near‑balanced dual‑target inhibition profile with an IC₅₀(NMDAR) : IC₅₀(SERT) ratio of 3.35, in contrast to the parent compound dextromethorphan (DM), whose ratio of ~31 indicates a profound bias toward NMDAR blockade [1]. This 9.3‑fold improvement in target‑engagement balance means that at an equi‑effective concentration for SERT blockade, Compound 24 delivers concomitant NMDAR inhibition, while DM would require supraphysiological dosing to achieve the same dual engagement [1]. The absolute IC₅₀ values for Compound 24 are 3.50 μM at human NMDAR (GluN1/2A subtype) and 1044 nM at human SERT, measured in recombinant cell‑based assays [1][2].
| Evidence Dimension | Target-engagement balance: NMDAR IC₅₀ : SERT IC₅₀ ratio |
|---|---|
| Target Compound Data | IC₅₀(NMDAR) = 3.50 μM; IC₅₀(SERT) = 1044 nM; Ratio = 3.35 |
| Comparator Or Baseline | Dextromethorphan: Ratio IC₅₀(NMDAR) : IC₅₀(SERT) ≈ 31 |
| Quantified Difference | 9.3-fold more balanced target engagement (Ratio 3.35 vs. 31) |
| Conditions | Recombinant human NMDAR (GluN1/2A) FLIPR assay; human SERT transport uptake assay; same study [1] |
Why This Matters
A balanced dual inhibitor enables simultaneous engagement of both the glutamatergic and serotonergic antidepressant pathways at a single pharmacologically relevant concentration, a property absent in DM and monotherapy alternatives.
- [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 View Source
- [2] Ji J, Hu Z, Zheng F, et al. Corrigendum to 'D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants'. Eur J Med Chem. 2025;289:117447. doi:10.1016/j.ejmech.2025.117447 (Table 2 – Compound 24 data) View Source
